Cas no 28526-32-1 (Inosine, 5'-acetate)

• Product name: Inosine, 5'-acetate
• CAS No: 28526-32-1
• MF: C₁₂H₁₄N₄O₆
• MW: 310.26276
• CID: 1435297
• PubChem ID: 135526591

Inosine, 5'-acetate Chemical and Physical Properties

Names and Identifiers

• Inosine, 5'-acetate
• [(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
• 28526-32-1
• DTXSID50474590

• Inchi： InChI=1S/3C12H14N4O6/c3*1-5(17)21-2-6-8(18)9(19)12(22-6)16-4-15-7-10(16)13-3-14-11(7)20/h3*3-4,6,8-9,12,18-19H,2H2,1H3,(H,13,14,20)
• InChI Key： ZJNGNHWFBBNGMO-UHFFFAOYSA-N
• SMILES： CC(=O)OCC1OC(C(O)C1O)n1cnc2c(O)ncnc12.CC(=O)OCC1OC(C(O)C1O)n1cnc2c1nc[nH]c2=O.CC(=O)OCC1OC(C(O)C1O)n1cnc2c1[nH]cnc2=O

Computed Properties

• Exact Mass: 310.09142
• Monoisotopic Mass: 310.09133418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų
• XLogP3: -1.3

Experimental Properties

• PSA: 139.82